2-Methyl-2-[(propylcarbamoyl)amino]propanoic acid

• IUPAC Name: 2-methyl-2-(propylcarbamoylamino)propanoic acid
• InChI: InChI=1S/C8H16N2O3/c1-4-5-9-7(13)10-8(2,3)6(11)12/h4-5H2,1-3H3,(H,11,12)(H2,9,10,13)
• InChI Key: QVBKHFOBFVWKIN-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NC(C)(C)C(=O)O
• Molecular Formula: C8H16N2O3
• Molecular Weight: 188.22 g/mol

Description

2-Methyl-2-[(propylcarbamoyl)amino]propanoic acid is a chemical compound with the molecular formula C8H16N2O3 and a molecular weight of 188.23. It is also known by its IUPAC name, 2-methyl-N-[(propylamino)carbonyl]alanine. The compound is typically stored at 4°C and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H16N2O3/c1-4-5-9-7(13)10-8(2,3)6(11)12/h4-5H2,1-3H3,(H,11,12)(H2,9,10,13). This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and the bonds between them.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 188.22. It is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, solubility, and others were not found in the search results.

Scientific Research Applications

Propionic Acid and Derivatives in Scientific Research

Chemical Synthesis and Derivative Formation:

• Studies on compounds structurally related to 2-Methyl-2-[(propylcarbamoyl)amino]propanoic acid, such as propionic acid derivatives, indicate their significance in chemical synthesis, offering pathways for creating novel compounds with potential applications in medicinal chemistry. For example, the synthesis of (S)-3-amino-3-(3-pyridyl)propanoate highlights the methods for obtaining key starting materials for pharmaceuticals through stereoselective synthesis, demonstrating the compound's utility in drug development processes (Zhong et al., 1999).

Biomedical Research:

• The study of 2-amino-3-(methylamino)propanoic acid (BMAA), a structural analog, in the context of neurodegenerative diseases, underscores the importance of understanding bioavailability and blood-brain barrier permeability. This research provides insights into the potential neurotoxic effects and mechanisms of action of related compounds, emphasizing their relevance in studying neurological disorders (Duncan et al., 1992).

Environmental Impact and Detection:

• The occurrence and analysis of aminopolycarboxylates in the environment, particularly related to their use in industrial and domestic products, highlight the environmental relevance of studying this compound and its derivatives. Understanding the environmental fate and impact of such compounds is crucial for assessing ecological risks and developing strategies for mitigation (Schmidt et al., 2004).

Microbial Production and Fermentation:

• Research on microbial propionic acid production explores the metabolic pathways and fermentative processes involved in the biosynthesis of propionic acid, offering insights into the biotechnological applications of propionic acid and its derivatives for industrial production. This research underscores the potential of bioprocessing strategies to enhance yield, productivity, and titre of propionic acid, demonstrating its commercial and industrial value (Gonzalez-Garcia et al., 2017).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). As with all chemicals, it should be handled with appropriate safety measures to prevent exposure.